
Physicochemical Properties of Meclocycline
Sulfosalicylate: An In-depth Technical Guide for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Meclocycline sulfosalicylate

Cat. No.: B1146526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Meclocycline sulfosalicylate, a salt of the tetracycline antibiotic meclocycline, is a compound

of significant interest in pharmaceutical research and development. A thorough understanding

of its physicochemical properties is fundamental for formulation development, analytical

method design, and predicting its behavior in biological systems. This technical guide provides

a comprehensive overview of the core physicochemical properties of meclocycline
sulfosalicylate, complete with experimental protocols and data presented for clarity and

practical application in a research setting.

General Information
Meclocycline sulfosalicylate is a bright yellow, crystalline powder. It is known to be sensitive

to light and is hygroscopic, necessitating storage in light-resistant, airtight containers.
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Property Value Source

Chemical Formula C₂₉H₂₇ClN₂O₁₄S N/A

Molecular Weight 695.05 g/mol N/A

CAS Number 73816-42-9 N/A

Appearance
Bright yellow crystalline

powder
N/A

Melting Point >193 °C (decomposes) N/A

Solubility
The solubility of meclocycline sulfosalicylate is a critical parameter for its formulation and

delivery. While qualitatively described as slightly soluble in water and soluble in dimethyl

sulfoxide (DMSO), quantitative data is essential for precise experimental design. The following

table summarizes available solubility information for tetracycline derivatives, which can be used

as an estimate for meclocycline sulfosalicylate.

Solvent Solubility (Tetracycline HCl)

Water 10 mg/mL[1]

Dimethyl Sulfoxide (DMSO) ~1 mg/mL[2]

Methanol 10 mg/mL

Ethanol Insoluble[3]

Phosphate Buffered Saline (PBS, pH 7.2) ~3.3 mg/mL

Experimental Protocol: Solubility Determination (Shake-
Flask Method)
This protocol outlines the widely accepted shake-flask method for determining the solubility of

meclocycline sulfosalicylate.
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Preparation

Separation

Analysis

Prepare saturated solutions of Meclocycline Sulfosalicylate in selected solvents (e.g., water, methanol, DMSO)

Equilibrate solutions at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours with continuous agitation

Centrifuge the equilibrated solutions to separate undissolved solid

Carefully collect the supernatant

Dilute the supernatant with a suitable solvent

Quantify the concentration of meclocycline sulfosalicylate using a validated analytical method (e.g., HPLC-UV)

Calculate the solubility in mg/mL or mol/L

Click to download full resolution via product page

Caption: Workflow for solubility determination using the shake-flask method.

Dissociation Constant (pKa)
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The pKa values of a compound are crucial for understanding its ionization state at different pH

values, which in turn influences its solubility, absorption, and interaction with biological targets.

Tetracyclines are amphoteric molecules with multiple ionizable groups. While specific

experimental pKa values for meclocycline sulfosalicylate are not readily available, the typical

pKa ranges for tetracyclines are presented below.

pKa
Corresponding Functional
Group

Typical Range

pKa1 Tricarbonylmethane group 3.3

pKa2 Phenolic diketone system 7.7

pKa3 Dimethylamino group 9.7

Experimental Protocol: pKa Determination
(Potentiometric Titration)
Potentiometric titration is a standard method for determining the pKa of ionizable compounds.

[4][5]
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Setup

Titration

Data Analysis

Prepare a dilute aqueous solution of meclocycline sulfosalicylate of known concentration

Calibrate a pH meter with standard buffers

Titrate the solution with a standardized solution of a strong acid (e.g., HCl) and a strong base (e.g., NaOH)

Record the pH value after each addition of the titrant

Plot the pH values against the volume of titrant added to generate a titration curve

Determine the pKa values from the inflection points of the titration curve

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Analysis

Prepare a biphasic system of n-octanol and an aqueous buffer of a specific pH (e.g., 7.4 for logD)

Dissolve a known amount of meclocycline sulfosalicylate in the biphasic system

Agitate the mixture for a sufficient time to allow for partitioning equilibrium to be reached

Allow the two phases to separate completely

Carefully sample both the n-octanol and aqueous phases

Quantify the concentration of meclocycline sulfosalicylate in each phase using a suitable analytical method (e.g., HPLC-UV)

Calculate logP or logD using the ratio of the concentrations in the two phases
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Forced Degradation

HPLC Method Development

Method Validation

Subject solutions of meclocycline sulfosalicylate to various stress conditions (acid, base, oxidation, heat, light)

Select a suitable HPLC column (e.g., C18) and mobile phase

Optimize chromatographic conditions (e.g., gradient, flow rate, temperature) to achieve separation of the parent drug and degradation products

Demonstrate specificity by showing that the peak for meclocycline is well-resolved from all degradation peaks

Validate other parameters such as linearity, accuracy, precision, and robustness according to ICH guidelines
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Sample Preparation

UV-Vis Analysis

Fluorescence Analysis

Prepare solutions of meclocycline sulfosalicylate in the desired solvent(s) at a known concentration

Scan the absorbance of the solution over a relevant wavelength range (e.g., 200-500 nm)

Identify the wavelength(s) of maximum absorbance (λmax)

Determine the optimal excitation wavelength (often near a λmax from the UV-Vis spectrum)

Record the emission spectrum by scanning a range of wavelengths longer than the excitation wavelength

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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